[2-methoxy-4-[(E)-[[2-(naphthalen-1-ylamino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2-chlorobenzoate

• Molecular Formula: C27H20ClN3O5
• Molecular Weight: 501.9 g/mol
• IUPAC Name: [2-methoxy-4-[(E)-[[2-(naphthalen-1-ylamino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2-chlorobenzoate
• InChI: InChI=1S/C27H20ClN3O5/c1-35-24-15-17(13-14-23(24)36-27(34)20-10-4-5-11-21(20)28)16-29-31-26(33)25(32)30-22-12-6-8-18-7-2-3-9-19(18)22/h2-16H,1H3,(H,30,32)(H,31,33)/b29-16+
• InChI Key: GEKMTJBEJOPSLR-MUFRIFMGSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)C(=O)NC2=CC=CC3=CC=CC=C32)OC(=O)C4=CC=CC=C4Cl
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)C(=O)NC2=CC=CC3=CC=CC=C32)OC(=O)C4=CC=CC=C4Cl

Description

The compound [2-methoxy-4-[(E)-[[2-(naphthalen-1-ylamino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2-chlorobenzoate is a structurally complex molecule featuring:

• A 2-methoxyphenyl core substituted at the 4-position with an (E)-hydrazone linkage.
• The ester component is a 2-chlorobenzoate, where the chlorine substituent at the ortho position may influence steric and electronic properties.

This compound belongs to a class of hydrazone derivatives, which are often explored for their bioactivity, including antimicrobial, anticancer, and enzyme-inhibitory properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-methoxy-4-[(E)-[[2-(naphthalen-1-ylamino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2-chlorobenzoate typically involves multiple steps:

Formation of the Hydrazone Intermediate: The initial step involves the reaction of 2-naphthylamine with an appropriate acylating agent to form 2-(naphthalen-1-ylamino)-2-oxoacetyl. This intermediate is then reacted with hydrazine to form the hydrazone.

Condensation Reaction: The hydrazone intermediate undergoes a condensation reaction with 2-methoxy-4-formylphenyl 2-chlorobenzoate under acidic or basic conditions to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of automated reactors, precise control of reaction conditions (temperature, pH, solvent choice), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of corresponding aldehydes or acids.

Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO(_4)) and chromium trioxide (CrO(_3)).

Reduction: Reducing agents like sodium borohydride (NaBH(_4)) or lithium aluminum hydride (LiAlH(_4)) are typically used.

Substitution: Electrophilic substitution reactions often use reagents like nitric acid (HNO(_3)) for nitration or bromine (Br(_2)) for bromination.

Major Products

Oxidation: Products may include carboxylic acids or aldehydes.

Reduction: Alcohol derivatives of the original compound.

Substitution: Various substituted aromatic compounds depending on the electrophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of various chemical reactions and mechanisms.

Biology

In biological research, the compound can be used to study enzyme interactions and binding affinities due to its multiple functional groups.

Medicine

Potential medicinal applications include its use as a lead compound in drug discovery, particularly for its interactions with biological targets.

Industry

In industrial settings, the compound may be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of [2-methoxy-4-[(E)-[[2-(naphthalen-1-ylamino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2-chlorobenzoate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, potentially inhibiting or activating their function. The pathways involved can vary depending on the specific application but often include signal transduction pathways in biological systems.

Comparison with Similar Compounds

Substituent Variations in the Benzoate Moiety

The 2-chlorobenzoate group distinguishes this compound from analogs with different halogenation patterns or ester modifications:

Compound Name	Benzoate Substituent	Key Structural Differences	Potential Impact
Target Compound	2-Chlorobenzoate	Ortho-chlorine substituent	Increased steric hindrance; electron-withdrawing effects may alter reactivity .
2-Methoxy-4-[(E)-(1-naphthoylhydrazono)methyl]phenyl 2,4-dichlorobenzoate	2,4-Dichlorobenzoate	Additional para-chlorine	Enhanced electron-withdrawing effects; possible improved metabolic stability .
[2-ethoxy-4-[(E)-[[2-(naphthalen-1-ylamino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] benzoate](Ev8)	Unsubstituted benzoate	Ethoxy instead of methoxy	Reduced steric bulk; lower polarity due to lack of chlorine .

Modifications in the Hydrazone-Linked Group

The naphthalen-1-ylamino-oxoacetyl group is critical for molecular recognition. Comparisons with analogs include:

Compound Name	Hydrazone-Linked Group	Key Differences	Implications
Target Compound	Naphthalen-1-ylamino-oxoacetyl	Direct naphthyl attachment	Enhanced aromatic stacking potential .
1-((E)-{2-[2-(4-ethylanilino)-2-oxoacetyl]hydrazono}methyl)-2-naphthyl 4-chlorobenzoate	4-Ethylanilino-oxoacetyl	Aliphatic ethyl substituent	Reduced π-π interactions; increased hydrophobicity .
2-(2-(Anthracen-9-ylmethylene)hydrazinyl)-2-oxo-N-phenylacetamide	Anthracenylmethylene	Larger polycyclic system	Higher molecular weight; potential for intercalation .

Physicochemical Properties

Collision cross-section (CCS) data from provide insights into molecular size and shape:

Compound (Adduct)	m/z	Predicted CCS (Ų)
Target Compound ([M+H]⁺)	482.17104	216.3
Ethoxy Analog ([M+H]⁺)(Ev8)	482.17104	216.3 (similar structure)
Dichlorobenzoate Analog (Estimated)	~520	~225 (higher due to Cl substituents)

The target compound’s CCS aligns with analogs of similar mass, suggesting comparable conformational flexibility.

Biological Activity

The compound 2-methoxy-4-[(E)-[[2-(naphthalen-1-ylamino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 2-chlorobenzoate is a complex organic molecule with potential biological activities. Understanding its biological activity is crucial for exploring its applications in medicinal chemistry and pharmacology. This article reviews the available literature on the biological properties of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{18}ClN_{3}O_{3}$ with a molecular weight of 375.83 g/mol. The structure features a methoxy group, a naphthalenylamino moiety, and a chlorobenzoate group, contributing to its diverse chemical reactivity.

Anticancer Activity

Research has indicated that derivatives of similar structures exhibit significant anticancer properties. For instance, compounds containing hydrazone linkages have shown cytotoxic effects against various cancer cell lines. A study on related hydrazone compounds demonstrated their ability to induce apoptosis in cancer cells through the activation of caspases and modulation of cell cycle progression .

Neuroprotective Effects

Neuroprotective properties have also been observed in compounds with structural similarities. For example, certain derivatives have been shown to protect neuronal cells from oxidative stress-induced apoptosis. This activity is thought to be mediated through the inhibition of reactive oxygen species (ROS) production and enhancement of antioxidant defenses .

Antimicrobial Activity

The compound's potential as an antimicrobial agent has been explored, with findings suggesting activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is hypothesized to involve disruption of bacterial cell membranes or interference with metabolic pathways.

Case Studies

• Cytotoxicity in Cancer Cells : A recent study evaluated the cytotoxic effects of similar benzoate derivatives on human breast cancer cells (MCF-7). Results showed that these compounds inhibited cell proliferation significantly compared to control groups, with IC50 values indicating potent activity .
• Neuroprotection in Animal Models : In vivo studies using rodent models demonstrated that administration of related compounds resulted in reduced neuronal damage following ischemic events, suggesting protective effects against stroke-related injuries .
• Antimicrobial Efficacy : A comparative analysis of various derivatives revealed that the compound exhibited notable antibacterial activity against Staphylococcus aureus, with minimum inhibitory concentrations (MIC) lower than those of standard antibiotics .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing [2-methoxy-4-[(E)-...] 2-chlorobenzoate, and how do reaction conditions influence yield and purity?

• Methodology :

• Use Schiff base formation via condensation of hydrazine derivatives with carbonyl-containing precursors under acidic conditions (e.g., acetic acid as a catalyst) .
• Monitor reaction progression with TLC or HPLC to optimize stoichiometry (e.g., 1:1 molar ratio of hydrazide to aldehyde/ketone) and temperature (room temperature to 80°C) .
• Purify via recrystallization (methanol or ethanol) to isolate high-purity crystals (yields ~60-70%) .
  • Key Data :

Parameter	Value	Source
Solvent	Acetic acid
Yield	69%
Purity Check	NMR, HPLC

Q. How can spectroscopic techniques (NMR, IR, MS) be applied to characterize the compound’s structure and confirm its E/Z isomerism?

• Methodology :

• 1H/13C NMR : Identify aromatic protons (δ 6.5-8.5 ppm) and methoxy groups (δ ~3.8 ppm). Confirm hydrazone linkage via NH/CH=N signals .
• IR : Detect C=O stretches (~1650 cm⁻¹) and N-H bends (~3200 cm⁻¹) .
• Mass Spectrometry : Use high-resolution MS to verify molecular ion peaks (e.g., m/z 510.6 for [M+H]+) .

Q. What safety precautions are critical when handling this compound in the lab?

• Guidelines :

• Use fume hoods and PPE (gloves, goggles) due to potential respiratory irritants (H319/H335 hazard codes) .
• Avoid aqueous waste disposal; employ organic solvent waste protocols .

Advanced Research Questions

Q. How can computational modeling (DFT, molecular docking) predict the compound’s reactivity or biological activity?

• Methodology :

• Perform density functional theory (DFT) to calculate bond dissociation energies and HOMO/LUMO gaps for hydrazone linkages .
• Use AutoDock/Vina to simulate interactions with biological targets (e.g., enzymes with chlorobenzoyl-binding pockets) .

Q. What experimental strategies resolve contradictions in reported synthetic yields or byproduct formation?

• Approach :

• Compare reaction kinetics under varying conditions (e.g., inert vs. aerobic atmospheres) to identify oxidation byproducts .
• Validate reproducibility via controlled replicates (n=4-5) and statistical analysis (e.g., ANOVA) .

Q. How does the compound’s environmental fate (degradation, bioaccumulation) align with regulatory frameworks like REACH?

• Study Design :

• Conduct long-term environmental simulations (soil/water systems) to assess hydrolysis/photolysis rates .
• Measure logP values (estimated ~3.5) to predict bioaccumulation potential .

Q. What mechanistic insights explain the compound’s bioactivity (e.g., antimicrobial, anticancer) in vitro?

• Experimental Design :

• Use SAR studies to modify substituents (e.g., naphthyl vs. phenyl groups) and correlate with IC50 values .
• Perform flow cytometry to assess apoptosis induction in cancer cell lines .

Data Contradiction Analysis

Q. How to address discrepancies in crystallographic data (e.g., bond angles) between published structures?

• Resolution :

• Re-analyze X-ray diffraction data (e.g., CCDC entries) and apply Hirshfeld surface analysis to validate intermolecular interactions .
• Cross-reference with DFT-optimized geometries to identify experimental vs. theoretical deviations .